Cas no 28384-40-9 (5-benzyl-2,3-dihydro-1H-1,2,4-triazole-3-thione)

5-Benzyl-2,3-dihydro-1H-1,2,4-triazole-3-thione is a heterocyclic compound featuring a 1,2,4-triazole core with a benzyl substituent and a thione functional group. This structure imparts unique reactivity, making it valuable in medicinal chemistry and agrochemical research. The thione moiety enhances its potential as a ligand for metal coordination or as a precursor for further derivatization. Its stability and well-defined chemical properties facilitate applications in the synthesis of biologically active molecules, particularly as a scaffold for antimicrobial or antifungal agents. The compound's purity and consistent performance make it suitable for rigorous laboratory and industrial use.
5-benzyl-2,3-dihydro-1H-1,2,4-triazole-3-thione structure
28384-40-9 structure
Product Name:5-benzyl-2,3-dihydro-1H-1,2,4-triazole-3-thione
CAS No:28384-40-9
MF:C9H9N3S
MW:191.252859830856
MDL:MFCD00233242
CID:252073
PubChem ID:684567
Update Time:2025-11-02

5-benzyl-2,3-dihydro-1H-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(phenylmethyl)-
    • 5-Benzyl-1,2-dihydro-3H-1,2,4-triazole-3-thione
    • 1,2-Dihydro-5-(phenylmethyl)-3H-1,2,4-triazole-3-thione
    • SCHEMBL4198296
    • AKOS001712962
    • 28384-40-9
    • SR-01000514567
    • HMS1546E21
    • 5-benzyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 3H-1,2,4-Triazole-3-thione, 1,2-dihydro-5-(phenylmethyl)-
    • TimTec1_004333
    • SR-01000514567-1
    • SDCCGMLS-0065156.P001
    • AF-615/25002793
    • 5-benzyl-4H-1,2,4-triazol-3-yl hydrosulfide
    • 5-benzyl-1, 2-dihydro-1, 2, 4-triazole-3-thione
    • Z55982240
    • 5-benzyl-1,2-dihydro-1,2,4-triazole-3-thione
    • AKOS000268447
    • EN300-110629
    • FT-0606409
    • 5-benzyl-2,3-dihydro-1H-1,2,4-triazole-3-thione
    • 5-BENZYL-4H-(1,2,4)TRIAZOLE-3-THIOL
    • MDL: MFCD00233242
    • Inchi: 1S/C9H9N3S/c13-9-10-8(11-12-9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,11,12,13)
    • InChI Key: MAGFPLALYSZUTR-UHFFFAOYSA-N
    • SMILES: S=C1N=C(CC2C=CC=CC=2)NN1

Computed Properties

  • Exact Mass: 191.05187
  • Monoisotopic Mass: 191.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • PSA: 36.42

5-benzyl-2,3-dihydro-1H-1,2,4-triazole-3-thione Pricemore >>

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Additional information on 5-benzyl-2,3-dihydro-1H-1,2,4-triazole-3-thione

Comprehensive Guide to 5-Benzyl-2,3-dihydro-1H-1,2,4-triazole-3-thione (CAS No. 28384-40-9): Properties, Applications, and Market Insights

5-Benzyl-2,3-dihydro-1H-1,2,4-triazole-3-thione (CAS No. 28384-40-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfur-containing 1,2,4-triazole derivative exhibits unique chemical properties, making it a valuable intermediate in organic synthesis. With the growing demand for novel bioactive molecules, this compound has become a focal point for researchers exploring antimicrobial agents and enzyme inhibitors.

The molecular structure of 5-benzyl-1,2,4-triazole-3-thione features a benzyl group attached to the triazole ring, which enhances its lipophilicity and potential biological activity. Recent studies highlight its relevance in developing anticancer compounds, particularly as researchers investigate triazole-based drug candidates targeting specific cellular pathways. The compound's CAS 28384-40-9 identifier ensures precise identification in global chemical databases, facilitating international research collaboration.

In material science, 5-benzyl-2,3-dihydrotriazole-3-thione demonstrates promise as a ligand for metal coordination complexes. These complexes show potential applications in catalysis and sensor technology, aligning with current industry trends toward sustainable chemical processes. The compound's thione group provides excellent metal-binding capabilities, a property increasingly important in green chemistry initiatives.

Market analysis indicates rising demand for triazole derivatives like 28384-40-9, driven by pharmaceutical innovation and crop protection needs. Manufacturers are optimizing synthesis routes to improve yields of 5-benzyl-1,2,4-triazole-3-thione, addressing the compound's role in next-generation agrochemical formulations. Quality standards for CAS 28384-40-9 typically require ≥98% purity, with advanced analytical techniques like HPLC and NMR ensuring batch consistency.

From a regulatory perspective, 5-benzyl-2,3-dihydro-1H-1,2,4-triazole-3-thione requires proper handling as with all laboratory chemicals, though it doesn't fall under restricted categories. Researchers frequently search for "synthesis of 5-benzyl-1,2,4-triazole-3-thione" and "biological activities of triazole thiones," reflecting the compound's scientific relevance. The benzyl-triazole-thione structure continues to inspire medicinal chemistry projects worldwide.

Storage recommendations for 28384-40-9 suggest cool, dry conditions in airtight containers to maintain stability. When handling 5-benzyl-2,3-dihydrotriazole-3-thione, standard laboratory precautions apply. The compound's melting point and solubility profile make it suitable for various organic reactions, particularly in developing heterocyclic pharmaceuticals.

Recent patent literature reveals innovative applications of 5-benzyl-1,2,4-triazole-3-thione derivatives in electronic materials and corrosion inhibitors. These developments align with global research trends toward multifunctional compounds. Analytical methods for characterizing CAS 28384-40-9 continue to advance, with mass spectrometry and X-ray crystallography providing detailed structural insights.

The environmental fate of triazole-thione compounds remains an active research area, particularly regarding biodegradation pathways. As sustainability becomes paramount, understanding the ecological impact of 5-benzyl-2,3-dihydro-1H-1,2,4-triazole-3-thione supports responsible chemical innovation. Suppliers typically offer 28384-40-9 in research quantities with comprehensive safety data.

In conclusion, 5-benzyl-2,3-dihydro-1H-1,2,4-triazole-3-thione (CAS No. 28384-40-9) represents a versatile building block in modern chemistry. Its applications span from medicinal chemistry to materials science, reflecting the growing importance of nitrogen-sulfur heterocycles. As research progresses, this compound will likely play an expanding role in addressing contemporary scientific challenges across multiple disciplines.

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